Cas no 1491995-81-3 (tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate)
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- AKOS014476150
- 1491995-81-3
- tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate
- EN300-4273112
-
- Inchi: 1S/C15H23NO3/c1-11(16-14(18)19-15(2,3)4)5-6-12-7-9-13(17)10-8-12/h7-11,17H,5-6H2,1-4H3,(H,16,18)
- InChI Key: PXAIJCLFGGZJCZ-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CCC1C=CC(=CC=1)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 265.16779360g/mol
- Monoisotopic Mass: 265.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4273112-0.05g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 0.05g |
$468.0 | 2025-03-15 | |
| Enamine | EN300-4273112-0.1g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 0.1g |
$490.0 | 2025-03-15 | |
| Enamine | EN300-4273112-0.25g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 0.25g |
$513.0 | 2025-03-15 | |
| Enamine | EN300-4273112-0.5g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 0.5g |
$535.0 | 2025-03-15 | |
| Enamine | EN300-4273112-1.0g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 1.0g |
$557.0 | 2025-03-15 | |
| Enamine | EN300-4273112-2.5g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 2.5g |
$1089.0 | 2025-03-15 | |
| Enamine | EN300-4273112-5.0g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 5.0g |
$1614.0 | 2025-03-15 | |
| Enamine | EN300-4273112-10.0g |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate |
1491995-81-3 | 95.0% | 10.0g |
$2393.0 | 2025-03-15 |
tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate
Comprehensive Overview of tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate (CAS No. 1491995-81-3)
The compound tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate (CAS No. 1491995-81-3) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and a 4-hydroxyphenyl moiety, which contribute to its reactivity and potential utility in drug discovery. Researchers often explore this compound for its role in synthesizing intermediates for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.
In recent years, the demand for tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate has grown due to its relevance in targeted drug delivery systems and precision medicine. With the rise of AI-driven drug discovery, this compound has garnered attention for its potential to optimize molecular interactions in silico before laboratory synthesis. Its CAS number, 1491995-81-3, is frequently searched in databases like PubChem and Reaxys, reflecting its importance in academic and industrial settings.
The synthesis of tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate typically involves multi-step organic reactions, including protection-deprotection strategies for the hydroxyphenyl group. Its stability under various pH conditions makes it a candidate for prodrug formulations, a trending topic in pharmaceutical sciences. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable chemical processes, a hot topic among environmentally conscious researchers.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. The presence of the carbamate functional group allows for versatile derivatization, enabling its use in combinatorial chemistry libraries. As the pharmaceutical industry shifts toward personalized therapies, compounds like tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate are increasingly valuable for tailoring drug candidates to specific genetic profiles.
From a commercial perspective, suppliers of 1491995-81-3 often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). This ensures its suitability for preclinical studies and regulatory submissions. The compound’s role in peptide mimetics and small-molecule probes further underscores its interdisciplinary appeal, bridging gaps between chemistry, biology, and medicine.
In conclusion, tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate (CAS No. 1491995-81-3) represents a critical building block in modern drug development. Its structural versatility, coupled with emerging applications in AI-augmented research and sustainable synthesis, positions it as a compound of enduring relevance. As scientific inquiries into kinase modulation and metabolic pathways advance, this molecule will likely remain a focal point for innovation.
1491995-81-3 (tert-butyl N-[4-(4-hydroxyphenyl)butan-2-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)